N-[6-(methoxymethyl)pyrimidin-4-yl]-3-methyl-4-oxopiperidine-1-carboxamide

• IUPAC Name: N-[6-(methoxymethyl)pyrimidin-4-yl]-3-methyl-4-oxopiperidine-1-carboxamide
• InChI: InChI=1S/C13H18N4O3/c1-9-6-17(4-3-11(9)18)13(19)16-12-5-10(7-20-2)14-8-15-12/h5,8-9H,3-4,6-7H2,1-2H3,(H,14,15,16,19)
• InChI Key: OPZWOZHXKWLATN-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCC1=O)C(=O)NC2=NC=NC(=C2)COC
• Molecular Formula: C13H18N4O3
• Molecular Weight: 278.31 g/mol

Description

N-[6-(methoxymethyl)pyrimidin-4-yl]-3-methyl-4-oxopiperidine-1-carboxamide is a synthetic compound that belongs to the class of pyrimidine derivatives Pyrimidine derivatives are known for their wide range of biological activities and are commonly used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[6-(methoxymethyl)pyrimidin-4-yl]-3-methyl-4-oxopiperidine-1-carboxamide typically involves multiple steps. One common method includes the following steps:

Formation of the pyrimidine ring: This can be achieved through the reaction of appropriate starting materials such as 2-chloropyrimidine with methoxymethyl chloride in the presence of a base like cesium carbonate in dimethylformamide (DMF).

Introduction of the piperidine ring: The pyrimidine intermediate is then reacted with a piperidine derivative under suitable conditions to form the desired piperidine ring.

Final coupling: The final step involves coupling the pyrimidine-piperidine intermediate with a carboxamide group using reagents like methyl iodide in DMF under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

N-[6-(methoxymethyl)pyrimidin-4-yl]-3-methyl-4-oxopiperidine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the pyrimidine ring, especially at positions 2 and 4, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Sodium methoxide in methanol or potassium tert-butoxide in DMF.

Major Products

Oxidation: Formation of corresponding N-oxide derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted pyrimidine derivatives.

Scientific Research Applications

N-[6-(methoxymethyl)pyrimidin-4-yl]-3-methyl-4-oxopiperidine-1-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials and agrochemicals.

Mechanism of Action

The mechanism of action of N-[6-(methoxymethyl)pyrimidin-4-yl]-3-methyl-4-oxopiperidine-1-carboxamide involves its interaction with specific molecular targets. It may act as an inhibitor of certain enzymes or receptors, thereby modulating biological pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• N-(2-chloropyrimidin-4-yl)-N,2,3-dimethyl-2H-indazol-6-amine
• Ethyl-6-methyl-4-(4-methylpiperazin-1-yl)-2-(phenylamino)furo[2,3-d]pyrimidine-5-carboxylate

Uniqueness

N-[6-(methoxymethyl)pyrimidin-4-yl]-3-methyl-4-oxopiperidine-1-carboxamide is unique due to its specific structural features, such as the methoxymethyl group on the pyrimidine ring and the piperidine carboxamide moiety. These structural elements contribute to its distinct chemical and biological properties, making it a valuable compound for various research applications .